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Compound of Interest

2-(2-Hydroxycyclohexyl)acetic
Compound Name: o
aci

Cat. No. B11719319

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
(2-Hydroxycyclohexyl)acetic acid (CAS No. 5426-58-4). Adherence to these procedures is
critical for ensuring laboratory safety and environmental compliance.

Hazard Assessment and Safety Precautions

Before handling 2-(2-Hydroxycyclohexyl)acetic acid, it is crucial to be aware of its potential
hazards. While a comprehensive Safety Data Sheet (SDS) for this specific compound is not
readily available in public databases, information from chemical suppliers and databases like
PubChem indicates the following hazards:

o Skin Irritation: Causes skin irritation.[1][2]
o Eye Irritation: Causes serious eye irritation.[1][2]
e Respiratory Irritation: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE):
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Based on these hazards, the following minimum PPE should be worn when handling 2-(2-
Hydroxycyclohexyl)acetic acid:

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber).

) Safety glasses with side-shields or chemical
Eye Protection
safety goggles.[3]

Skin and Body Laboratory coat.

Use in a well-ventilated area. If dusts or
Respiratory aerosols may be generated, use a NIOSH-

approved respirator.

Spill Management

In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

o Containment: For liquid spills, use an inert absorbent material like sand, earth, or vermiculite
to contain the spill.[3][4] Do not use combustible materials such as paper towels to absorb
large spills. For solid spills, carefully sweep or scoop the material to avoid creating dust.

o Collection: Place the absorbed or swept material into a clearly labeled, sealed container for
disposal.[3][4]

» Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.

» Waste Disposal: Dispose of the contaminated materials as hazardous waste according to
your institution's and local regulations.

Disposal Procedures
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The standard precautionary statement for disposal is to "Dispose of contents/container to an
approved waste disposal plant"[2]. The following step-by-step process should be followed:

o Waste Identification: 2-(2-Hydroxycyclohexyl)acetic acid should be treated as a non-
halogenated organic waste. It should not be mixed with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.

o Containerization:
o Use a designated, leak-proof, and chemically compatible waste container.

o The container must be clearly labeled with the full chemical name: "2-(2-
Hydroxycyclohexyl)acetic acid" and the appropriate hazard pictograms (e.g.,
exclamation mark for irritant).[5]

o Keep the container securely closed when not in use.[2][3]
e Storage:
o Store the waste container in a designated, well-ventilated satellite accumulation area.

o Store away from incompatible materials such as strong oxidizing agents, strong acids, or
strong bases.[6]

o Keep away from sources of ignition.[3][4]
» Disposal Request:

o Once the waste container is full or ready for disposal, follow your institution's procedures
for chemical waste pickup. This typically involves submitting a request to your EHS
department.

o Do not dispose of 2-(2-Hydroxycyclohexyl)acetic acid down the drain or in regular trash.

[3]

Experimental Workflow for Disposal
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The following diagram illustrates the logical workflow for the proper disposal of 2-(2-
Hydroxycyclohexyl)acetic acid.

Start: Handling 2-(2-Hydroxycyclohexyl)acetic acid

'

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles
- Lab coat

Is there a spill?

Contain spill with inert absorbent material

Collect and place in a labeled, sealed container for disposal

Decontaminate the spill area

Continue with experiment or procedure

l

Generate waste

Place waste in a designated, labeled, and sealed container

Store waste container in a well-ventilated, designated area

Arrange for disposal through institutional EHS

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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